751-97-3

Rolitetracycline

In Stock

• CAS RN:
• 751-97-3

• Formula:
• C27H33N3O8

• InChI:
• InChI=1S/C27H33N3O8/c1-26(37)13-7-6-8-16(31)17(13)21(32)18-14(26)11-15-20(29(2)3)22(33)19(24(35)27(15,38)23(18)34)25(36)28-12-30-9-4-5-10-30/h6-8,14-15,20,31-32,35,37-38H,4-5,9-12H2,1-3H3,(H,28,36)/t14-,15-,20-,26+,27-/m0/s1

• InChIKey:
• IKQRPFTXKQQLJF-IAHYZSEUSA-N

• Rolitetracycline is a tetracycline antibiotic with bacteriostatic activity at low concentrations (7.8 μg/ml) and bactericidal activity at high concentrations (15.6 μg/ml) against E. coli. It has additive and synergistic effects with penicillin and cephalothin, respectively, in vitro against 34 E. coli and S. aureus strains. Rolitetracycline is also active against P. falciparum strains (IC50s = 45-208 μM) that are susceptible and resistant to chloroquine. It also reduces amyloid-β (1-40) (Aβ40) fibrilization (IC50 = 59 μM in an immune assay) and completely inhibits Aβ40-induced cellular toxicity at a concentration of 20 μM.
  Rolitetracycline is a tetracycline antibiotic that may be given intravenously or intramuscularly in serious bacterial infections when oral administration is not practicable.
  

1-[(4-Fluorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 1831751-97-3

• Formula:
• C12H15ClFNO2

• InChI:
• InChI=1S/C12H14FNO2.ClH/c13-11-3-1-9(2-4-11)7-14-6-5-10(8-14)12(15)16;/h1-4,10H,5-8H2,(H,15,16);1H

• InChIKey:
• HNAYIEGFXXMSST-UHFFFAOYSA-N

• 1-[(4-Fluorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C12H15ClFNO2 and its molecular weight is 259.71. The purity is usually 95%.